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Compound of Interest

Compound Name: Glyburide-D3

Cat. No.: B1448855

This document provides essential safety and logistical information for the proper disposal of
Glyburide-D3, ensuring compliance with regulatory standards and promoting a safe laboratory
environment. The following procedures are designed for researchers, scientists, and drug
development professionals who handle this compound.

Immediate Safety and Handling Precautions

Glyburide-D3, a deuterated analog of Glyburide, is utilized as an internal standard in analytical
testing. According to its Safety Data Sheet (SDS), pure Glyburide-D3 is not classified as a
hazardous substance under the Globally Harmonized System (GHS). However, it is imperative
to follow standard laboratory safety protocols.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, a lab coat, and chemical-resistant gloves.

o Handling: Avoid generating dust. Handle in a well-ventilated area or under a chemical fume
hood.

o Storage of Waste: Store waste Glyburide-D3 in a designated, clearly labeled, and sealed
container, separate from other waste streams, awaiting disposal.

Regulatory Framework
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The disposal of pharmaceutical compounds, including non-hazardous ones like Glyburide-D3,
is regulated to prevent environmental contamination. Key regulatory bodies in the United
States include the Environmental Protection Agency (EPA) and state environmental agencies.
[1][2] Pharmaceutical waste is broadly categorized as hazardous or non-hazardous.[2] Since
Glyburide-D3 is not listed as a hazardous waste and does not exhibit hazardous
characteristics (ignitability, corrosivity, reactivity, toxicity), it falls into the non-hazardous
category.[2]

The presence of deuterium, a stable (non-radioactive) isotope of hydrogen, does not alter the
disposal requirements from its non-deuterated counterpart, Glyburide.[3]

Step-by-Step Disposal Protocol

The preferred method for disposing of Glyburide-D3 from a laboratory setting is through a
licensed professional waste management service that handles pharmaceutical waste.
Incineration at a permitted facility is the most common and recommended treatment method for
pharmaceutical waste.[1]

Experimental Protocol: Segregation and Disposal of Glyburide-D3 Waste

» Consult Institutional Guidelines: Before proceeding, review your institution's specific
Environmental Health & Safety (EHS) protocols for non-hazardous pharmaceutical waste
disposal.

e Waste Segregation: Do not mix Glyburide-D3 with general laboratory trash, solvent waste,
or hazardous chemical waste. It must be segregated as non-hazardous pharmaceutical
waste.

» Containerization:
o Place solid Glyburide-D3 waste into a dedicated, robust, and sealable container.

o The container must be clearly labeled as "Non-Hazardous Pharmaceutical Waste" and
should also list the chemical name: "Glyburide-D3".

» Record Keeping: Maintain a detailed inventory of the waste, including the chemical name
and quantity, in your laboratory's waste log.
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» Arrange for Pickup: Contact your institution's EHS department or approved chemical waste
contractor to schedule a pickup for the container.

o Final Disposal: The licensed waste contractor will transport the material for final disposal,
typically via incineration, in compliance with all federal, state, and local regulations.[1][4]

Important Note:Do not dispose of Glyburide-D3 by flushing it down the drain or placing it in the
regular trash.[4] This practice is prohibited for pharmaceutical waste to prevent contamination
of water supplies.[1]

Data Presentation

The following table summarizes key identification and safety data for Glyburide-D3.

Parameter Information Source

5-chloro-N-[2-[4-
) [[[(cyclohexylamino)carbonyl]a
Chemical Name
mino]sulfonyl]phenyl]ethyl]-2-

(methoxy-d3)-benzamide

Synonym Glibenclamide-d3 [5]
CAS Number 1219803-02-7

GHS Hazard Classification Not classified as hazardous

Hazard Pictograms None

Signal Word None

_ _ Incineration via a licensed
Primary Disposal Route . [1]
waste management facility

Disposal Workflow Visualization

The logical workflow for making decisions regarding the disposal of Glyburide-D3 is illustrated
below. This diagram outlines the process from initial waste identification to final compliant
disposal.
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Click to download full resolution via product page

Caption: Disposal Decision Workflow for Glyburide-D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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